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Compound of Interest

Compound Name: 2-Bromo-5-fluorobenzoic acid

Cat. No.: B182561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-fluorobenzoic acid
(CAS 394-28-5), a key building block in the fields of medicinal chemistry, agrochemical
synthesis, and material science. This document outlines its chemical and physical properties,
synthesis methodologies, key applications, and safety information.

Chemical and Physical Properties

2-Bromo-5-fluorobenzoic acid is a halogenated aromatic carboxylic acid. The presence of
bromine and fluorine atoms, in addition to the carboxylic acid group, imparts unique reactivity,
making it a versatile intermediate for the synthesis of complex molecules.[1]
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Property Value Reference
CAS Number 394-28-5 [2][3][4]
Molecular Formula C7H4BrFO:2 [3B1141[5]
Molecular Weight 219.01 g/mol [2][3]
IUPAC Name 2-bromo-5-fluorobenzoic acid [2]
Synonyms 5-Fluoro-2-bromobenzoic acid [4]
Appearance White to light yellow crystalline BIA1[6]
powder
Melting Point 154-158 °C [3]
Boiling Point 291.1 °C at 760 mmHg [4]
Density 1.789 g/cm3 [4]
InChi Key OQBMIMJIZMDBQSM- 2]
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Synthesis and Experimental Protocols

The primary synthetic route to 2-Bromo-5-fluorobenzoic acid involves the regioselective

bromination of fluorobenzoic acid precursors. The directing effects of the fluorine atom (ortho-,

para-directing) and the carboxylic acid group (meta-directing) are key to achieving high yields

of the desired isomer.[2]

Experimental Protocol: Bromination of 3-Fluorobenzoic

Acid

A common method for synthesizing 2-Bromo-5-fluorobenzoic acid is the direct bromination of

3-fluorobenzoic acid.

Materials:

e 3-Fluorobenzoic acid
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Bromine (Br2)

Iron(l1l) bromide (FeBrs)

Sulfuric acid (concentrated)

Appropriate solvent (e.g., dichloromethane)

Ice bath

Standard laboratory glassware and work-up reagents

Procedure:

Dissolve 3-fluorobenzoic acid in the chosen solvent within a round-bottom flask equipped
with a magnetic stirrer and a dropping funnel.

Cool the mixture in an ice bath.

Add a catalytic amount of Iron(lll) bromide to the flask.

Slowly add a stoichiometric amount of bromine, dissolved in the same solvent or sulfuric
acid, to the reaction mixture via the dropping funnel. Maintain the temperature below 5 °C.

After the addition is complete, allow the reaction to stir at room temperature for several
hours, monitoring the progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by carefully pouring it over crushed ice and water.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with a saturated sodium thiosulfate solution to remove
excess bromine, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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e The crude product can be purified by recrystallization from an appropriate solvent system to
yield pure 2-Bromo-5-fluorobenzoic acid.

3-Fluorobenzoic Acid Bromination

_______________ 2-Bromo-5-fluorobenzoic Acid

Brz, FeBrs
Concentrated H2S0a

Click to download full resolution via product page

Synthesis of 2-Bromo-5-fluorobenzoic acid.

Applications in Research and Development

2-Bromo-5-fluorobenzoic acid is a valuable building block in organic synthesis due to its
multiple reactive sites.[2] The carboxylic acid can be readily converted to amides or esters,
while the bromine and fluorine atoms allow for various coupling and substitution reactions.[6]

Pharmaceutical Development

This compound serves as a key intermediate in the synthesis of a range of pharmaceuticals,
particularly in the development of anti-inflammatory and analgesic drugs.[3] The incorporation
of fluorinated moieties is a common strategy in medicinal chemistry to enhance metabolic
stability and bioactivity.[3][7]

Agrochemical Synthesis

It is also an important intermediate in the formulation of modern agrochemicals, including
effective herbicides and pesticides.[3] The unique electronic properties conferred by the
halogen substituents can enhance the efficacy of the final active ingredients.

Material Science

In material science, 2-Bromo-5-fluorobenzoic acid is utilized in the production of specialty
polymers and resins.[3] Its incorporation into polymer backbones can improve thermal stability
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and other mechanical properties.[3]

2-Bromo-5-fluorobenzoic Acid
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Key application areas of the compound.

Safety and Handling

2-Bromo-5-fluorobenzoic acid is classified as an irritant. It is important to handle this
chemical with appropriate safety precautions in a well-ventilated area or chemical fume hood.

Hazard Statement Description Reference
H315 Causes skin irritation [8]
H319 Causes serious eye irritation [8]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety goggles or face shield.[8][9]
» Hand Protection: Chemical-resistant gloves.[8][9]

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if dust formation is likely or exposure limits are exceeded.[9]

o Skin and Body Protection: Laboratory coat and appropriate protective clothing.[9]

First Aid Measures:
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» After eye contact: Rinse immediately with plenty of water for at least 15 minutes and seek
medical attention.[9]

 After skin contact: Wash off immediately with plenty of soap and water for at least 15
minutes. If irritation persists, seek medical attention.[9]

 After inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention
if symptoms occur.[9]

 After ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if symptoms occur.[9]

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[4] Keep away
from strong oxidizing agents and strong bases.[9]

This document is intended for use by qualified professionals and is for research purposes only.
It is not for human or veterinary use.[2] Always refer to the most current Safety Data Sheet
(SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2-Bromo-5-fluorobenzoic Acid (CAS
394-28-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182561#cas-number-394-28-5-properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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